Cas no 854702-18-4 (2-[(oxolan-2-yl)methoxy]acetic acid)

• Product Name: 2-[(oxolan-2-yl)methoxy]acetic acid
• CAS No: 854702-18-4
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD07643288
• CID: 892546
• PubChem ID: 5200331
• Update Time: 2025-06-11

2-[(oxolan-2-yl)methoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((Tetrahydrofuran-2-yl)methoxy)acetic acid
• (Tetrahydro-furan-2-ylmethoxy)-acetic acid
• 2-(oxolan-2-ylmethoxy)acetic acid
• (tetrahydrofuran-2-ylmethoxy)acetic acid(SALTDATA: FREE)
• HMS1704J01
• 2-[(oxolan-2-yl)methoxy]acetic acid
• AKOS016347410
• CS-0456413
• DTXSID70409445
• MFCD07643288
• F8889-1050
• SCHEMBL3354206
• 854702-18-4
• (tetrahydrofuran-2-ylmethoxy)acetic acid
• VS-10068
• A914738
• 2-((Tetrahydrofuran-2-yl)methoxy)aceticacid
• Z316259308
• (Tetrahydro-2-furanylmethoxy)acetic acid
• AKOS000191681
• EN300-60033

• MDL： MFCD07643288
• Inchi： 1S/C7H12O4/c8-7(9)5-10-4-6-2-1-3-11-6/h6H,1-5H2,(H,8,9)
• InChI Key： WUSSSFZIJIQZKA-UHFFFAOYSA-N
• SMILES： O1CCCC1COCC(=O)O

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 0.26660

2-[(oxolan-2-yl)methoxy]acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-[(oxolan-2-yl)methoxy]acetic acid

Introduction to 2-[(oxolan-2-yl)methoxy]acetic acid (CAS No. 854702-18-4) and Its Emerging Applications in Chemical and Biomedical Research

2-[(oxolan-2-yl)methoxy]acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 854702-18-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biochemical research. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an oxolan (lactone) moiety and a methoxy group attached to an acetic acid backbone imparts distinct chemical properties, enabling its utility in multiple synthetic pathways and biological applications.

The oxolan ring, a cyclic ether derived from ethanol, contributes to the compound's stability and reactivity, making it a versatile building block for designing more complex molecules. In contrast, the methoxy group enhances solubility and metabolic stability, which are critical factors in drug development. The acetic acid moiety further extends its potential use as a precursor for carboxylate-based drugs or chelating agents. These structural features collectively position 2-[(oxolan-2-yl)methoxy]acetic acid as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. Among these, lactones such as the one present in 2-[(oxolan-2-yl)methoxy]acetic acid have been extensively studied for their role in modulating biological pathways. For instance, studies have demonstrated that modified lactones can interact with enzymes and receptors, leading to therapeutic effects. The methoxy substituent in this compound may further enhance such interactions by influencing electronic properties and binding affinity.

In the realm of biomedical research, 2-[(oxolan-2-yl)methoxy]acetic acid has been explored as a potential scaffold for developing novel antimicrobial agents. The combination of the oxolan ring and acetic acid derivative has shown promise in inhibiting bacterial biofilm formation, a critical step in combating antibiotic resistance. Preliminary studies indicate that derivatives of this compound can disrupt bacterial adhesion mechanisms, offering a new strategy against resistant strains.

The compound's structural versatility also makes it an attractive candidate for use in synthetic organic chemistry. Researchers have leveraged its reactivity to develop novel synthetic routes for complex molecules. For example, the oxolan ring can undergo ring-opening reactions under specific conditions, allowing for the introduction of diverse functional groups. This flexibility is particularly valuable in constructing pharmacophores—key structural elements responsible for biological activity. The acetic acid part can be further modified to introduce additional pharmacological properties, such as protease inhibition or kinase activity modulation.

From an industrial perspective, the synthesis of 2-[(oxolan-2-yl)methoxy]acetic acid presents both challenges and opportunities. While traditional synthetic methods exist, there is ongoing research to optimize production processes for higher yields and reduced environmental impact. Green chemistry principles are being applied to develop more sustainable routes, including biocatalytic approaches that minimize waste and energy consumption. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The potential applications of this compound extend beyond academia into industrial-scale drug development. Pharmaceutical companies are increasingly interested in exploring novel chemical entities like 2-[(oxolan-2-yl)methoxy]acetic acid for their therapeutic potential. Its unique structure suggests utility not only as an intermediate but also as a lead compound for further optimization through structure-based drug design (SBDD). By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of derivatives, accelerating the drug discovery pipeline.

In conclusion,2-[(oxlananmethylomethoxy]acetic acid (CAS No 85470 218 4) stands out as a multifunctional compound with significant promise in chemical biology and pharmaceutical research Its unique structural features enable diverse applications ranging from antimicrobial agents to synthetic intermediates The ongoing exploration of its derivatives underscores its importance as a building block for next-generation therapeutics As research continues to uncover new applications this compound is poised to play an increasingly vital role in advancing both academic science and industrial innovation